5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H9Cl2NO3S
• Molecular Weight: 366.2 g/mol
• IUPAC Name: (5Z)-5-[(5-chloro-2-hydroxyphenyl)methylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H9Cl2NO3S/c17-10-1-4-12(5-2-10)19-15(21)14(23-16(19)22)8-9-7-11(18)3-6-13(9)20/h1-8,20H/b14-8-
• InChI Key: UIRYFFPVPUCBPP-ZSOIEALJSA-N
• Isomeric SMILES: C1=CC(=CC=C1N2C(=O)/C(=C/C3=C(C=CC(=C3)Cl)O)/SC2=O)Cl
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=C(C=CC(=C3)Cl)O)SC2=O)Cl

Description

5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as CHET, is a synthetic compound that has been widely studied for its potential applications in medicine. It belongs to the class of thiazolidinediones, which are known to have anti-inflammatory, anti-tumor, and anti-diabetic properties.

Mechanism of Action

The exact mechanism of action of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is thought to exert its anti-tumor and anti-inflammatory effects by inhibiting the activity of various enzymes and signaling pathways involved in cell proliferation and inflammation. In particular, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that promote inflammation. 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects
5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. In animal models, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to reduce the levels of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to reduce the levels of reactive oxygen species (ROS), which are molecules that can damage cells and contribute to inflammation. Additionally, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to improve insulin sensitivity and glucose tolerance by enhancing the activity of insulin signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is that it is a synthetic compound that can be easily synthesized in the laboratory. Additionally, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have potent anti-tumor and anti-inflammatory effects, which make it a promising candidate for further research. However, one of the limitations of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has not been extensively tested in human clinical trials, which makes it difficult to assess its safety and efficacy in humans.

Future Directions

There are several future directions for research on 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. One potential direction is to further investigate its mechanism of action in order to optimize its therapeutic potential. Additionally, future studies could focus on testing the safety and efficacy of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione in human clinical trials. Another potential direction is to investigate the potential of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Finally, future studies could focus on developing new synthetic analogs of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione with improved therapeutic properties.

Synthesis Methods

5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione can be synthesized by the reaction of 5-chloro-2-hydroxybenzaldehyde and 4-chlorobenzaldehyde with thiosemicarbazide in the presence of acetic acid and glacial acetic acid. The resulting product is then purified by recrystallization. The chemical structure of 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is shown below.

Scientific Research Applications

5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential applications in medicine. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-diabetic properties. In particular, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to reduce inflammation in animal models of arthritis and asthma. Additionally, 5-(5-Chloro-2-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes.